Cas no 1934875-63-4 (6-bromo-1H-pyrazolo[4,3-b]pyridine)

6-Bromo-1H-pyrazolo[4,3-b]pyridine is a heterocyclic compound featuring a pyrazolo[4,3-b]pyridine core with a bromine substituent at the 6-position. This structure serves as a versatile intermediate in medicinal chemistry and organic synthesis, particularly in the development of pharmacologically active molecules. The bromine atom enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are critical for constructing complex heterocyclic scaffolds. Its rigid fused-ring system contributes to stable molecular interactions, making it valuable in drug discovery for targeting kinase inhibitors or other biologically relevant pathways. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
6-bromo-1H-pyrazolo[4,3-b]pyridine structure
1934875-63-4 structure
Product Name:6-bromo-1H-pyrazolo[4,3-b]pyridine
CAS No:1934875-63-4
MF:C6H4BrN3
MW:198.020059585571
CID:4632296
PubChem ID:40152259
Update Time:2025-10-10

6-bromo-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-1H-pyrazolo[4,3-b]pyridine
    • 6-Bromo-4H-pyrazolo[4,3-b]pyridine
    • 6-bromopyrazolopyridine
    • 1H-Pyrazolo[4,3-b]pyridine, 6-bromo-
    • BBL103314
    • STL557124
    • PB17916
    • SB10061
    • SY031935
    • AB0034876
    • AM20050683
    • X9102
    • D77950
    • 6-Bromo-1H-pyrazolo[4,3-b]pyridine, AldrichCPR
    • A803292
    • CS-B1306
    • EN300-208026
    • starbld0000763
    • 1150617-54-1
    • BDBM50591489
    • Z1255365976
    • W-204839
    • DTXSID90654011
    • 2803705-27-1
    • 1934875-63-4
    • FONNZZMIJPHSJP-UHFFFAOYSA-N
    • J-518306
    • MFCD12024534
    • AKOS015834546
    • DB-060672
    • CS-WAA0236
    • SCHEMBL20303199
    • SCHEMBL1759241
    • FS-3083
    • 6-Bromo-2H-pyrazolo[4,3-b]pyridine
    • CHEMBL5176522
    • DB-383297
    • Inchi： 1S/C6H4BrN3/c7-4-1-5-6(8-2-4)3-9-10-5/h1-3H,(H,9,10)
    • InChI Key： FONNZZMIJPHSJP-UHFFFAOYSA-N
    • SMILES： BrC1C=NC2C=NNC=2C=1

Computed Properties

  • Exact Mass: 196.95886g/mol
  • Monoisotopic Mass: 196.95886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 41.6

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